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Compound of Interest

Compound Name: 3-Nitrobenzyl alcohol

Cat. No.: B1208868 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 3-Nitrobenzyl alcohol, a compound requiring careful handling due to its hazardous

nature. Adherence to these protocols is critical for personnel safety and environmental

protection.

Immediate Safety and Hazard Profile
3-Nitrobenzyl alcohol is classified as a hazardous substance, primarily causing skin, eye, and

respiratory irritation. It is harmful if swallowed, in contact with skin, or inhaled.[1][2] Therefore,

treating this compound and any contaminated materials as hazardous waste is mandatory.

Before handling 3-Nitrobenzyl alcohol for disposal, ensure you are wearing the appropriate

personal protective equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).[3]

Eye Protection: Safety goggles or a face shield.[2][3]

Body Protection: A laboratory coat and closed-toe shoes.[2][4]

Respiratory Protection: Work in a well-ventilated fume hood. If there is a risk of inhalation,

use a NIOSH-approved respirator.[2][4]
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Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and classification data

for 3-Nitrobenzyl alcohol.

Property Value Source

CAS Number 619-25-0 [1][2]

Molecular Formula C7H7NO3 [1]

Hazard Class 6.1 (Toxic solid) [1]

UN Number UN2811 [1]

Packing Group III [1]

Acute Oral Toxicity Category 4 [1][2]

Acute Dermal Toxicity Category 4 [1][2]

Acute Inhalation Toxicity Category 4 [1][2]

Skin Corrosion/Irritation Category 2 [1][2]

Serious Eye Damage/Irritation Category 2 [1][2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[1][2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-Nitrobenzyl alcohol and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company. No specific, validated experimental protocols for the laboratory-scale

neutralization or degradation of 3-Nitrobenzyl alcohol were found in the searched literature.[4]

1. Waste Segregation and Collection:

Solid Waste: Collect any surplus or expired 3-Nitrobenzyl alcohol in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure lid.[3]
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Contaminated Materials: Any materials that have come into contact with the compound, such

as weighing paper, gloves, and paper towels, must also be placed in the same hazardous

waste container.[3][4]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[3] Do not mix this waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

[4] Aromatic nitro compounds are incompatible with strong oxidizing agents, strong bases,

and acids.[4]

2. Containerization and Labeling:

Use a compatible container, such as a glass or polyethylene-lined steel container, with a

secure, tight-fitting lid.[4]

Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[4]

Properly label the hazardous waste container with the following information:[5]

The words "Hazardous Waste"

The full chemical name: "3-Nitrobenzyl alcohol"

The associated hazards (e.g., "Toxic," "Irritant")[3]

The date of accumulation[3]

3. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area.[3]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[3]

Keep containers securely sealed when not in use.[6]

Store away from incompatible materials.[3]
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4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.[3][4]

Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[3] The

most likely method of disposal for this type of compound is high-temperature incineration at a

permitted facility.[4]

5. Spill Response:

For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or

earth. Do not use combustible materials like paper towels.[4]

Collect the absorbed material and contaminated surfaces into a sealed, properly labeled

container for hazardous waste disposal.[4]

For large spills, evacuate the immediate area, eliminate all ignition sources, and contact your

institution's EHS department immediately.[4]
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Preparation & Segregation

Containerization & Labeling

Storage & Pickup

Final Disposal

Identify 3-Nitrobenzyl
Alcohol Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
- Solid (Pure Compound)

- Liquid (In Solution)
- Contaminated Materials

Select Compatible Container
(e.g., Glass, Poly-lined Steel)

Fill to <80% Capacity

Label Container:
- 'Hazardous Waste'

- '3-Nitrobenzyl Alcohol'
- Hazards (Toxic, Irritant)

- Accumulation Date

Store in Designated,
Secure, Ventilated Area

Contact EHS or Licensed
Waste Disposal Company

Arrange for Pickup and
Provide SDS

Proper Disposal by
Licensed Facility

(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-Nitrobenzyl alcohol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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